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Compound of Interest

Compound Name: N-Phthaloylglycine

Cat. No.: B554711 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Detailed Analysis of N-
Phthaloylglycine, Phthalic Anhydride, and Glycine

This guide provides a comprehensive spectroscopic comparison of N-Phthaloylglycine with its

precursors, Phthalic Anhydride and Glycine. Detailed experimental protocols for the synthesis

of N-Phthaloylglycine are included, alongside a summary of its known biological activities. All

quantitative data is presented in clear, tabular formats for ease of comparison, and key

processes are visualized using diagrams generated with Graphviz.

Spectroscopic Data Summary
The following tables summarize the key spectroscopic data for N-Phthaloylglycine, Phthalic

Anhydride, and Glycine, providing a basis for their identification and characterization.

Table 1: ¹H NMR Spectroscopic Data
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Compound Solvent
Chemical Shift (δ)
ppm and
Multiplicity

Assignment

N-Phthaloylglycine DMSO-d₆
13.3 (s, 1H), 7.9 (m,

4H), 4.4 (s, 2H)
-COOH, Ar-H, -CH₂-

Phthalic Anhydride DMSO-d₆
8.03 (s, 2H), 7.58 (m,

2H), 7.27 (m, 2H)[1]
Ar-H

Glycine D₂O 3.4 (s, 2H)[2] α-CH₂

Table 2: ¹³C NMR Spectroscopic Data

Compound Solvent
Chemical Shift (δ)
ppm

Assignment

N-Phthaloylglycine DMSO-d₆
169.5, 167.4, 135.2,

131.9, 123.8, 39.8

-COOH, -C=O (imide),

Ar-C, Ar-CH, Ar-CH, -

CH₂-

Phthalic Anhydride CDCl₃
162.5, 136.2, 129.5,

125.0

-C=O, Ar-C, Ar-CH,

Ar-CH

Glycine D₂O 176.5, 43.5 -COO⁻, α-CH₂

Table 3: Key IR Absorption Bands (cm⁻¹)

Compound Functional Group
Characteristic Absorption
Bands (cm⁻¹)

N-Phthaloylglycine
O-H (acid), C=O (imide), C=O

(acid), C-N

3178 (broad), 1777, 1725,

1398[3]

Phthalic Anhydride C=O (anhydride), C-O-C 1858, 1782, 1255

Glycine
N-H (stretch), C=O

(carboxylate), C-N
3441-2794, 1489, 1043[4]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.researchgate.net/figure/Molecular-geometry-of-N-Nphthaloyl-glycine-in-the-crystal-with-atoms-represented-as_fig1_257841886
https://www.mdpi.com/2075-1729/15/4/518
https://www.chegg.com/homework-help/questions-and-answers/experimental-7-synthesis-phthalylglycine-reaction-materials-1-phthalic-anhydride-6-mathrm--q108285780
https://pubmed.ncbi.nlm.nih.gov/40283073/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 4: Mass Spectrometry Data (m/z)

Compound Molecular Ion (M⁺) Key Fragment Ions

N-Phthaloylglycine 205 160, 133, 104, 76

Phthalic Anhydride 148 104, 76, 50

Glycine 75 30, 29, 28

Experimental Protocols
Synthesis of N-Phthaloylglycine
This protocol outlines a straightforward method for the synthesis of N-Phthaloylglycine from

Phthalic Anhydride and Glycine via thermal condensation.[4]

Materials:

Phthalic Anhydride (6 g)

Glycine (3 g)

Procedure:

Place 6 g of Phthalic Anhydride and 3 g of Glycine into a large boiling tube.

Heat the mixture in a heating mantle or sand bath to a temperature of 150-190°C.

Maintain this temperature for 15-20 minutes, allowing the mixture to fuse and react. The

mixture will turn molten and then solidify.

Allow the reaction mixture to cool to room temperature.

Recrystallize the solid product from hot water to purify the N-Phthaloylglycine.

Collect the crystals by filtration and dry them in a desiccator.
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Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H and ¹³C NMR spectra are recorded on a 400 MHz or 500 MHz spectrometer.

Samples are dissolved in a suitable deuterated solvent (e.g., DMSO-d₆, D₂O, CDCl₃).

Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as

an internal standard.

Infrared (IR) Spectroscopy:

IR spectra are obtained using a Fourier Transform Infrared (FTIR) spectrometer.

Solid samples are prepared as KBr pellets or analyzed using an Attenuated Total

Reflectance (ATR) accessory.

Spectra are typically recorded in the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS):

Mass spectra are acquired using an Electron Ionization (EI) or Electrospray Ionization (ESI)

mass spectrometer.

The data provides information on the molecular weight and fragmentation pattern of the

compounds.

Visualized Workflows and Interactions
The following diagrams illustrate the synthesis workflow and an overview of the known

biological interactions of N-Phthaloylglycine.
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Figure 1: Synthesis of N-Phthaloylglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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